Cas no 1197007-59-2 (3,5-dibromo-N-methylaniline)
3,5-dibromo-N-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1109742
- 1197007-59-2
- 3,5-dibromo-N-methylaniline
- EN300-3165739
- Benzenamine, 3,5-dibromo-N-methyl-
-
- MDL: MFCD29094004
- Inchi: 1S/C7H7Br2N/c1-10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
- InChI Key: QPERVCCWWNPWND-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)NC)Br
Computed Properties
- Exact Mass: 264.89247g/mol
- Monoisotopic Mass: 262.89452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.875±0.06 g/cm3(Predicted)
- Boiling Point: 301.0±32.0 °C(Predicted)
- pka: 3.16±0.25(Predicted)
3,5-dibromo-N-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3165739-0.05g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 0.05g |
$491.0 | 2025-03-19 | |
| Enamine | EN300-3165739-0.1g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 0.1g |
$515.0 | 2025-03-19 | |
| Enamine | EN300-3165739-0.25g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 0.25g |
$538.0 | 2025-03-19 | |
| Enamine | EN300-3165739-0.5g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 0.5g |
$561.0 | 2025-03-19 | |
| Enamine | EN300-3165739-1.0g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 1.0g |
$584.0 | 2025-03-19 | |
| Enamine | EN300-3165739-2.5g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 2.5g |
$1147.0 | 2025-03-19 | |
| Enamine | EN300-3165739-5.0g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 5.0g |
$1695.0 | 2025-03-19 | |
| Enamine | EN300-3165739-10.0g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 95.0% | 10.0g |
$2516.0 | 2025-03-19 | |
| Enamine | EN300-3165739-1g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 1g |
$557.0 | 2023-09-05 | ||
| Enamine | EN300-3165739-5g |
3,5-dibromo-N-methylaniline |
1197007-59-2 | 5g |
$1614.0 | 2023-09-05 |
3,5-dibromo-N-methylaniline Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 3,5-dibromo-N-methylaniline
Introduction to 3,5-dibromo-N-methylaniline (CAS No. 1197007-59-2) and Its Emerging Applications in Chemical Biology
3,5-dibromo-N-methylaniline, identified by the chemical abstracts service number 1197007-59-2, is a halogenated aromatic amine that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, including agrochemicals and potential therapeutic agents. The presence of both bromine substituents and a methylamino group imparts distinct electronic and steric characteristics, making it a valuable building block for medicinal chemistry investigations.
The structure-activity relationship (SAR) of 3,5-dibromo-N-methylaniline has been extensively studied to understand its potential biological effects. The bromine atoms at the 3rd and 5th positions enhance the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions that are pivotal in drug development. Additionally, the N-methylamino group contributes to the compound's basicity, which can influence its interaction with biological targets such as enzymes and receptors. Recent research has highlighted its role in designing novel inhibitors for various metabolic pathways.
In the realm of pharmaceutical research, 3,5-dibromo-N-methylaniline has been employed in the synthesis of small-molecule probes that modulate enzyme activity. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers. The halogenated aromatic core allows for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications. Advances in computational chemistry have further accelerated the discovery of new derivatives by predicting their binding affinities and pharmacokinetic profiles.
Moreover, the agrochemical industry has leveraged 3,5-dibromo-N-methylaniline to develop novel herbicides and fungicides. The bromine substituents enhance the compound's stability under environmental conditions, while its amine functionality allows for interactions with biological targets in plants. Recent studies have demonstrated its efficacy against resistant weed species by disrupting essential enzymatic pathways. This underscores the compound's importance not only as a synthetic intermediate but also as a functional material with practical applications.
The synthetic methodologies for preparing 3,5-dibromo-N-methylaniline have seen considerable innovation. Traditional approaches involve bromination of aniline followed by methylation, but modern techniques such as flow chemistry have improved yield and purity. These advancements are critical for scaling up production while maintaining cost-effectiveness. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and reduce environmental impact. Such developments align with global efforts to promote sustainable chemical manufacturing.
Recent breakthroughs in bioconjugation chemistry have expanded the utility of 3,5-dibromo-N-methylaniline as a linker molecule for biomolecule labeling. Its reactive sites can be selectively modified to attach fluorescent dyes or affinity tags, enabling advanced imaging techniques in cellular studies. Researchers have utilized these conjugates to track protein-protein interactions and study enzyme mechanisms in real-time. This application highlights the compound's versatility beyond traditional pharmaceutical synthesis.
The regulatory landscape governing the use of 3,5-dibromo-N-methylaniline is shaped by international guidelines aimed at ensuring safe handling and environmental protection. Manufacturers must adhere to strict protocols during production and disposal to mitigate potential risks. Compliance with these regulations ensures that researchers can continue exploring its full potential without compromising safety standards.
In conclusion,3,5-dibromo-N-methylaniline (CAS No. 1197007-59-2) remains a cornerstone in synthetic chemistry due to its unique structural features and broad applicability across multiple domains. Ongoing research continues to uncover new ways to harness its potential for drug discovery, agricultural innovation, and biotechnological applications. As methodologies evolve and regulatory frameworks adapt,3,5-dibromo-N-methylaniline will undoubtedly continue to play a pivotal role in advancing scientific understanding and technological progress.
1197007-59-2 (3,5-dibromo-N-methylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)